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Compound of Interest

Compound Name: (2S)-sulfonatepropionyl-CoA

Cat. No.: B15622071 Get Quote

An Important Note on Data Availability: As of late 2025, publicly accessible scientific literature

and databases contain minimal specific information regarding (2S)-sulfonatepropionyl-CoA.

While its chemical identity is registered with a CAS number, detailed experimental data, its

precise biological functions, and established protocols for its synthesis or use in research are

not available. This guide will provide the foundational chemical information that is available and

will draw context from the well-studied parent molecule, propionyl-CoA, to offer a potential

framework for future research.

Chemical Identity and Properties
(2S)-sulfonatepropionyl-CoA is a derivative of Coenzyme A. Its defining feature is the

presence of a sulfonate group on the propionyl moiety.
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Property Value Source

CAS Number 2353483-68-6 N/A

Molecular Formula C24H40N7O20P3S2 PubChem[1]

Molecular Weight 903.7 g/mol PubChem[1]

IUPAC Name

(3S,5R,9R,20S)-1-

[(2R,3S,4R,5R)-5-(6-amino-

9H-purin-9-yl)-4-hydroxy-3-

(phosphonooxy)tetrahydrofura

n-2-yl]-3,5,9-trihydroxy-8,8-

dimethyl-10,14,19-trioxo-2,4,6-

trioxa-18-thia-11,15-diaza-3,5-

diphosphahenicosane-20-

sulfonic acid 3,5-dioxide

PubChem[1]

Context from Propionyl-CoA Metabolism
To understand the potential biological significance of (2S)-sulfonatepropionyl-CoA, it is useful

to consider the established roles of propionyl-CoA. Propionyl-CoA is a key intermediate in

cellular metabolism, primarily formed from the catabolism of odd-chain fatty acids and certain

amino acids (valine, isoleucine, threonine, and methionine).

Carboxylation to Succinyl-CoA
In mammals, the primary metabolic fate of propionyl-CoA is its conversion to succinyl-CoA,

which then enters the citric acid (TCA) cycle. This pathway is catalyzed by two enzymes:

Propionyl-CoA Carboxylase (PCC): A biotin-dependent enzyme that carboxylates propionyl-

CoA to form (S)-methylmalonyl-CoA.

Methylmalonyl-CoA Racemase and Mutase: (S)-methylmalonyl-CoA is converted to (R)-

methylmalonyl-CoA, which is then rearranged to form succinyl-CoA by the vitamin B12-

dependent enzyme methylmalonyl-CoA mutase.

A deficiency in PCC leads to propionic acidemia, a serious metabolic disorder.
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Caption: Metabolic conversion of propionyl-CoA to succinyl-CoA for entry into the TCA cycle.

Role in Fatty Acid Synthesis
Propionyl-CoA can also serve as a primer for the synthesis of odd-chain fatty acids. Fatty acid

synthase utilizes propionyl-CoA instead of acetyl-CoA as the initial building block, leading to the

production of fatty acids with an odd number of carbon atoms.
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Caption: Alternative priming of fatty acid synthesis by acetyl-CoA and propionyl-CoA.

Potential Research Directions for (2S)-
sulfonatepropionyl-CoA
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Given the lack of specific data, the following areas represent logical starting points for research

into the properties and function of (2S)-sulfonatepropionyl-CoA.

Hypothetical Experimental Workflow
A foundational investigation into (2S)-sulfonatepropionyl-CoA would likely involve chemical

synthesis followed by biochemical and cellular characterization.
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Caption: A potential experimental workflow for the characterization of (2S)-sulfonatepropionyl-
CoA.

Key Research Questions
Enzymatic Interaction: Is (2S)-sulfonatepropionyl-CoA a substrate, inhibitor, or allosteric

modulator of enzymes that typically metabolize propionyl-CoA, such as propionyl-CoA

carboxylase? The bulky and charged sulfonate group may significantly alter its interaction

with enzyme active sites.

Metabolic Fate: If introduced into a biological system, is (2S)-sulfonatepropionyl-CoA
metabolized, and if so, what are the resulting products? The carbon-sulfur bond of the
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sulfonate group is generally stable, suggesting it may resist typical metabolic pathways.

Cellular Effects: Does (2S)-sulfonatepropionyl-CoA exert any specific cellular effects? For

instance, it could potentially act as a metabolic probe or, conversely, a metabolic toxin by

interfering with Coenzyme A-dependent pathways.

Conclusion and Future Outlook
(2S)-sulfonatepropionyl-CoA remains an uncharacterized molecule. While its structure

suggests a relationship to the central metabolite propionyl-CoA, the introduction of a sulfonate

group likely imparts unique chemical and biological properties. Future research, beginning with

chemical synthesis and progressing to in vitro and cellular assays, is necessary to elucidate its

role in biological systems. Drug development professionals may find interest in such a molecule

as a potential enzyme inhibitor or metabolic modulator, pending foundational research into its

activity and safety. The information provided here serves as a starting point for these future

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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